Cas no 898438-84-1 (4-bromo-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898438-84-1
• MF: C₂₂H₁₈BrN₃O₃S
• MW: 484.365622997284
• CID: 5483136
• Update Time: 2025-05-20

4-bromo-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• 4-bromo-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C22H18BrN3O3S/c1-14-13-17(26-15(2)24-21-6-4-3-5-19(21)22(26)27)9-12-20(14)25-30(28,29)18-10-7-16(23)8-11-18/h3-13,25H,1-2H3
• InChI Key： MRSOBDNZATXMOS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2C)(=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-bromo-N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

Compound CAS No 898438-84-1: 4-Bromo-N-(2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene sulfonamide

The compound with CAS No 898438-84-1, known as 4-bromo-N-(2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule incorporates a quinazoline core, a sulfonamide group, and a bromine substituent, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases and other enzymes involved in disease pathways. The presence of the sulfonamide group in this compound further enhances its pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the bromine substituent plays a critical role in modulating the electronic properties of the molecule, potentially influencing its interaction with biological systems.

One of the most promising aspects of this compound is its potential application in the development of novel anticancer agents. Researchers have demonstrated that certain quinazoline-based sulfonamides exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to target specific signaling pathways that are often dysregulated in cancer. Furthermore, the incorporation of the bromine atom may facilitate further functionalization or serve as a site for radiolabeling, enabling its use in diagnostic imaging techniques.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the quinazoline core, followed by functionalization with the sulfonamide group and bromination at the para position. The optimization of these steps is crucial to ensure high yields and purity, which are essential for subsequent biological testing.

From an analytical standpoint, this compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties. For instance, HRMS confirmed the molecular formula as C₂₁H₁₉BrN₅O₂S, while NMR spectroscopy revealed key information about the spatial arrangement of substituents around the quinazoline ring.

The biological evaluation of this compound has been conducted using a variety of assays, including cell proliferation assays and kinase inhibition studies. Initial results indicate that it exhibits potent inhibitory activity against several kinases associated with cancer progression. Moreover, preclinical studies suggest that it may also possess anti-inflammatory properties, making it a versatile candidate for multiple therapeutic indications.

In conclusion, CAS No 898438-84-1 represents a cutting-edge advancement in medicinal chemistry. Its unique combination of structural features and promising biological activity positions it as a valuable tool for drug discovery efforts targeting cancer and other diseases. As research continues to uncover new applications for quinazoline-based sulfonamides, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.